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Compound of Interest

Compound Name: New Red

Cat. No.: B12360722

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,
toxicological data, and experimental protocols for New Red, a synthetic azo dye also known as
Ponceau 4R, New Coccine, and C.l. Food Red 7. This document is intended for use by
professionals in research, drug development, and related scientific fields.

Chemical Identification

New Red, scientifically identified as Ponceau 4R, is a widely used synthetic colorant.[1] It
belongs to the family of azo dyes and imparts a strawberry-red hue.[1] While it is approved for
use as a food additive in Europe (E number E124), Asia, and Australia, it is not authorized for
consumption by the US Food and Drug Administration.[1]
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Identifier Value

New Red, Ponceau 4R, New Coccine,
Cochineal Red A, C.l. Food Red 7

Common Name

CAS Number 2611-82-7 (trisodium salt)[1][2][3][41[5][6]1[71[8]
trisodium;7-hydroxy-8-[(4-sulfonatonaphthalen-

IUPAC Name ] ]
1-yl)diazenyl]lnaphthalene-1,3-disulfonate[1][2]

Molecular Formula C20H11N2NaszO10S3[1][2][5][6]1[7]1[8]

Molecular Weight 604.47 g/mol [2][5][6][7][8]

A related compound, also referred to as "New Red," has the CAS number 220658-76-4.
However, publicly available research on its biological effects is limited. This guide will focus on
the extensively studied Ponceau 4R.

Toxicological Profile

The toxicological profile of Ponceau 4R has been the subject of numerous studies, with a focus
on its metabolism, genotoxicity, and long-term effects.

Metabolism and Excretion

Studies in rats, mice, and guinea pigs have shown that after oral administration, Ponceau 4R is
primarily excreted in the feces, with a smaller amount in the urine, within 72 hours.[9] The
major urinary metabolite identified is naphthionic acid.[9] In the feces, both naphthionic acid
and 7-hydroxy-8-aminonaphthalene-1,3-disulphonic acid have been found, along with the
unchanged dye.[9] The metabolism of azo dyes like Ponceau 4R can be initiated by
azoreductases from the gut microbiota, leading to the formation of aromatic amines which may
have toxicological implications.[2]

Genotoxicity

The genotoxic potential of Ponceau 4R has been investigated in various assays, yielding some
conflicting results. Some studies using Salmonella typhimurium and Escherichia coli strains
(Ames test) reported no mutagenic potential.[2] However, other research has indicated that
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Ponceau 4R can induce chromosomal abnormalities and DNA damage in mice.[2] In vitro
studies using human peripheral lymphocytes have shown that at high concentrations, Ponceau
4R can increase the frequency of chromosomal aberrations and sister chromatid exchanges.
[10] It has been suggested that at high concentrations, Ponceau 4R may be genotoxic.[2][10]
[11]

Long-Term Toxicity

A long-term toxicity study in rats, where the animals were exposed to Ponceau 4R in utero and

throughout their lifespan, established a no-untoward-effect level (NOAEL) of 500 mg/kg of body
weight per day.[4] At higher doses, effects such as lower body-weight gain and increased water
intake were observed.[4]

Quantitative Toxicological Data

. Dosagel/Conce
Parameter Species . Effect Reference
ntration
0.12% in diet No adverse
NOAEL (maze )
) Mice (F1 males) (~205 effect on maze [12]
learning) ]
mg/kg/day) learning.
Long-term No untoward
Rats 500 mg/kg/day [4]
NOAEL effects observed.
Significant
Genotoxicity (in Human increase in
. 300 pg/mL [2]
vitro) lymphocytes chromosomal
abnormalities.
o Increased tail
Genotoxicity (in Human 150 and 300 )
) length in comet [11]
vitro) lymphocytes pg/mL

assay.

Experimental Protocols

Detailed methodologies for key experiments are crucial for reproducibility and further research.
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Determination of Ponceau 4R in Food Samples by Derivative Spectrophotometry
This method is suitable for the quantitative analysis of Ponceau 4R in various food products.

o Standard Preparation: A stock solution of 100 pg/mL Ponceau 4R is prepared by dissolving
the standard compound in distilled water, taking purity into account. Working standards (0.9—
50 pg/mL) are prepared by diluting the stock solution.[13]

o Sample Preparation: A known weight of the food sample (e.g., 0.6 g of jelly) is dissolved in
distilled water, sometimes with gentle heating (e.g., 70°C), and brought to a final volume in a
volumetric flask.[13]

o Spectrophotometric Analysis: The absorbance of the standard and sample solutions is
measured using a UV-Visible spectrophotometer. The first-order derivative spectrum is used
for quantification to minimize matrix interference. The linearity range for Ponceau 4R is
typically 3—40 pg/mL.[13]

Analysis of Genotoxicity using the Micronucleus Assay in Human Lymphocytes
This in vitro assay assesses the potential of a substance to cause chromosomal damage.
e Cell Culture: Human peripheral blood lymphocytes are cultured in a suitable medium.

e Treatment: The cells are exposed to various concentrations of Ponceau 4R (e.g., 37.5, 75,
150, and 300 pg/mL) for specific durations (e.g., 24 and 48 hours).[10]

e Micronucleus Staining and Scoring: After treatment, cells are harvested, and slides are
prepared and stained to visualize micronuclei. The frequency of micronuclei, which are small
nuclei that form from chromosome fragments or whole chromosomes left behind during cell
division, is scored under a microscope.

Signaling and Metabolic Pathways

While specific cell signaling pathways directly modulated by Ponceau 4R are not extensively
detailed in the available literature, its metabolism and potential for inducing oxidative stress
provide insights into its biological interactions.

Metabolic Pathway of Ponceau 4R
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The primary metabolic pathway for Ponceau 4R involves the reductive cleavage of the azo
bond (-N=N-) by azoreductases, which are present in the gut microbiota. This process breaks
the molecule into aromatic amines.

Metabolic breakdown of Ponceau 4R.
Oxidative Stress Induction

Some studies suggest that azo dyes like New Coccine (Ponceau 4R) can induce oxidative
stress. In one study on Chinese hamster ovary (CHO) cells, exposure to New Coccine led to a
significant decrease in intracellular glutathione (GSH) and an increase in malondialdehyde
(MDA) levels, which are markers of oxidative stress.[14]

Ponceau 4R
(New Coccine)

Cellular Exposure

Decreased Glutathione (GSH) Increased Malondialdehyde (MDA)

Oxidative Stress

Click to download full resolution via product page
Proposed mechanism of oxidative stress induction by Ponceau 4R.
Experimental Workflow for Genotoxicity Testing

A typical workflow for assessing the genotoxicity of a compound like Ponceau 4R involves a
battery of in vitro and in vivo tests.
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A general workflow for assessing the genotoxicity of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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